Cas no 1029108-75-5 (3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1029108-75-5
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD06738985
• CID: 1010970
• PubChem ID: 16740874
• Update Time: 2025-04-20

3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
• 5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic acid
• 3-pyrazin-2-yl-1H-pyrazole-5-carboxylic acid
• 5-(PYRAZINE-2-YL)PYRAZOLE-3-CARBOXYLIC ACID
• 3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
• F2198-0730
• A856610
• BBL100445
• 5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylicacid
• F11851
• CS-0111000
• SCHEMBL23780364
• STL554239
• AB28319
• EN300-1833226
• AKOS005254289
• J-000833
• MFCD06738985
• DB-014609
• 5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• AKOS026721053
• 1029108-75-5
• 5-(2-Pyrazinyl)-1H-pyrazole-3-carboxylic acid
• BS-25576
• DTXSID90587734

• MDL： MFCD06738985
• Inchi： 1S/C8H6N4O2/c13-8(14)6-3-5(11-12-6)7-4-9-1-2-10-7/h1-4H,(H,11,12)(H,13,14)
• InChI Key： CRXNDMKZOCJVFF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=NC=CN=2)=NN1)=O

Computed Properties

• Exact Mass: 190.04900
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.76000
• LogP: 0.56490